Cas no 1171386-71-2 (N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide
• CAS No: 1171386-71-2
• MF: C₁₈H₁₄N₄OS₂
• MW: 366.459960460663
• CID: 6033749
• PubChem ID: 44117926
• Update Time: 2025-07-16

N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-(2-benzothiazolyl)-2,4,5,6-tetrahydro-3-cyclopentapyrazolyl]-
• SR-01000922287
• AKOS024506826
• VU0641909-1
• N-(2-(benzo[d]thiazol-2-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)thiophene-2-carboxamide
• N-[2-(1,3-benzothiazol-2-yl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl]thiophene-2-carboxamide
• F5323-0471
• SR-01000922287-1
• 1171386-71-2
• N-[2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C18H14N4OS2/c23-17(15-9-4-10-24-15)20-16-11-5-3-7-12(11)21-22(16)18-19-13-6-1-2-8-14(13)25-18/h1-2,4,6,8-10H,3,5,7H2,(H,20,23)
• InChI Key： TUOOEFIVWMALOU-UHFFFAOYSA-N
• SMILES： C1(C(NC2N(C3=NC4=CC=CC=C4S3)N=C3CCCC3=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 366.06090343g/mol
• Monoisotopic Mass: 366.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 116Ų

Additional information on N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide

Comprehensive Analysis of N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide (CAS No. 1171386-71-2)

The compound N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide (CAS No. 1171386-71-2) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a benzothiazole core with a cyclopentapyrazole and thiophene-carboxamide moiety, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in precision medicine and targeted cancer therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. The structural complexity of N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide offers opportunities for optimization, particularly in enhancing binding affinity and selectivity. Its benzothiazole component is known for its bioactivity in neurodegenerative disease research, while the thiophene-carboxamide fragment contributes to improved pharmacokinetic properties. These attributes make it a versatile scaffold for further derivatization.

From a synthetic chemistry perspective, the preparation of CAS No. 1171386-71-2 involves multi-step reactions, including cyclization and amide coupling. The compound's stability under physiological conditions has been a focal point in preclinical studies, with researchers exploring its metabolic pathways using LC-MS and NMR spectroscopy. Such analyses are critical for understanding its drug-likeness, a topic frequently searched by pharmaceutical professionals and academic researchers.

The growing interest in kinase inhibitors and heterocyclic compounds has positioned this molecule as a subject of numerous patent filings. Its potential applications extend beyond oncology, with preliminary studies suggesting utility in inflammatory and autoimmune disorders. This aligns with the broader industry shift toward multi-target therapeutics, a hot topic in drug repurposing discussions. Notably, the compound's logP and solubility profiles meet criteria for oral bioavailability, addressing a common challenge in small-molecule development.

As the scientific community continues to explore CAS No. 1171386-71-2, its role in structure-activity relationship (SAR) studies remains pivotal. Computational modeling, including molecular docking and QSAR analyses, has provided insights into its binding modes with target proteins. These methodologies resonate with current trends in computational chemistry and fragment-based drug design, frequently searched topics in academic and industrial settings. Future research directions may include co-crystallization studies to validate predicted interactions.

In conclusion, N-2-(1,3-benzothiazol-2-yl)-2H,4H,5H,6H-cyclopentacpyrazol-3-ylthiophene-2-carboxamide represents a compelling case study in modern drug discovery. Its interdisciplinary relevance—spanning synthetic chemistry, computational biology, and translational medicine—makes it a valuable subject for researchers investigating next-generation therapeutics. With ongoing optimization efforts and mechanistic studies, this compound may pave the way for innovative treatments addressing unmet medical needs.